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Compound of Interest

Compound Name: 2-Decylthiophene

Cat. No.: B1607291 Get Quote

In-Depth Technical Guide to 2-Decylthiophene
For Researchers, Scientists, and Drug Development Professionals

Core Substance Identification
Chemical Name: 2-Decylthiophene CAS Number: 24769-39-9

Physicochemical and Safety Data
The following table summarizes the key quantitative data for 2-Decylthiophene, compiled from

various safety data sheets. This information is crucial for safe handling, storage, and use in a

laboratory or industrial setting.
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Property Value Reference

Molecular Formula C₁₄H₂₄S [1]

Molecular Weight 224.41 g/mol [1]

Appearance
Colorless to light yellow to light

orange clear liquid
[1]

Boiling Point 167 °C at 17 mmHg [1]

Density 0.920 ± 0.06 g/cm³ (Predicted) [1]

Refractive Index 1.4860 - 1.4900 [1]

Hazard Identification and Precautionary Measures
2-Decylthiophene is classified as a hazardous substance. The following table outlines its GHS

classifications and associated precautionary statements.
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Hazard Class Hazard Statement Precautionary Statements

Flammable liquids (Category

3)

H226: Flammable liquid and

vapor

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking. P233:

Keep container tightly closed.

P240: Ground and bond

container and receiving

equipment. P241: Use

explosion-proof

electrical/ventilating/lighting

equipment.

Skin irritation (Category 2) H315: Causes skin irritation

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water.

Serious eye irritation (Category

2)

H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific target organ toxicity -

single exposure (Respiratory

system)

H335: May cause respiratory

irritation

This data is a summary and should be supplemented by a full review of the complete Safety

Data Sheet (SDS) before handling the material.

Experimental Protocols
Synthesis of 2-Decylthiophene via Kumada Cross-
Coupling
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This protocol describes a general method for the synthesis of 2-alkylthiophenes, which can be

adapted for 2-Decylthiophene. The Kumada cross-coupling reaction is a standard method for

forming carbon-carbon bonds between an organohalide and a Grignard reagent, catalyzed by a

nickel or palladium complex.

Reaction Scheme:

2-Bromothiophene

Decylmagnesium
bromide

2-Decylthiophene

+

Catalyst

+

Ni(dppp)Cl₂

MgBr₂

Click to download full resolution via product page

Caption: Kumada coupling of 2-bromothiophene and decylmagnesium bromide.

Materials:

2-Bromothiophene

Magnesium turnings

1-Bromodecane

[1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl₂)

Anhydrous diethyl ether or tetrahydrofuran (THF)

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Brine
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Anhydrous magnesium sulfate

Nitrogen gas (for inert atmosphere)

Procedure:

Preparation of the Grignard Reagent (Decylmagnesium bromide):

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,

and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium.

Add a solution of 1-bromodecane in anhydrous diethyl ether dropwise to the magnesium

turnings.

The reaction should initiate spontaneously, evidenced by gentle refluxing. If not, gentle

heating may be required.

After the addition is complete, reflux the mixture for 1-2 hours to ensure complete

formation of the Grignard reagent.

Kumada Coupling Reaction:

In a separate flame-dried flask under a nitrogen atmosphere, dissolve 2-bromothiophene

and a catalytic amount of Ni(dppp)Cl₂ in anhydrous diethyl ether.

Cool the solution in an ice bath.

Slowly add the prepared decylmagnesium bromide solution to the 2-bromothiophene

solution via a cannula or dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.

Work-up and Purification:

Quench the reaction by slowly adding 1 M hydrochloric acid.
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Separate the organic layer and wash it sequentially with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude 2-Decylthiophene by vacuum distillation or column chromatography on

silica gel.
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Caption: Experimental workflow for the synthesis of 2-Decylthiophene.
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Signaling Pathways and Biological Activity
Currently, there is a lack of specific research detailing the direct interaction of 2-
Decylthiophene with defined biological signaling pathways. The primary focus of research on

this and similar long-chain alkylthiophenes has been in the field of materials science,

particularly for organic electronics.

However, it is worth noting that some sulfur-containing heterocyclic compounds can exhibit

biological activity. Should research in this area emerge, this section will be updated. The logical

relationship for investigating potential biological activity is outlined below.

2-Decylthiophene

In vitro screening
(e.g., cell-based assays,

enzyme inhibition)

In vivo studies
(e.g., animal models)

Demonstrates efficacy in a biological system

Target identification
(e.g., proteomics, affinity chromatography)

Identifies biological target

ADME/Tox profiling

Evaluates drug-like properties

Signaling pathway
elucidation

Places target in a pathway

Lead optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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